2-(Difluoromethyl)-5-hydroxypyridin-4(1H)-one

• Molecular Formula: C6H5F2NO2
• Molecular Weight: 161.11 g/mol
• IUPAC Name: 2-(difluoromethyl)-5-hydroxy-1H-pyridin-4-one
• InChI: InChI=1S/C6H5F2NO2/c7-6(8)3-1-4(10)5(11)2-9-3/h1-2,6,11H,(H,9,10)
• InChI Key: INXKBVXAXSYTKO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC=C(C1=O)O)C(F)F

Description

2-(Difluoromethyl)-5-hydroxypyridin-4(1H)-one is a useful research compound. Its molecular formula is C6H5F2NO2 and its molecular weight is 161.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Benzyloxy-2-difluoromethyl-1H-pyridin-4-one (300 mg, 1.19 mmol) was dissolved in methanol (20 mL) to give clear a yellow solution. Pd/C (55 mg) was added at RT. After purging with hydrogen gas, the mixture was hydrogenated at 50 psi H2 pressure for 15 min. The reaction mixture was filtered through a short pre-treated CELITE™ bed. The filtrate was collected, and the solvent was removed in vacuo to give the title compound as an off-white solid (170 mg, 88%) with an HPLC purity (peak percent area) of 98.8%. HPLC Method 1 is used (see Example 1). 1H NMR (300 MHz, DMSO-D6) δ (ppm): 10.3 (br s, 1H), 7.97 (s, 1H), 6.98 (s, 1H), 6.72 (t, J=55.4 Hz, 1H); MS (m/z) 162.2 [M+1]+, 142.1 (100%).